2-(3-oxo-2-propan-2-ylpiperazin-1-yl)-N-(4-phenylphenyl)acetamide

• IUPAC Name: 2-(3-oxo-2-propan-2-ylpiperazin-1-yl)-N-(4-phenylphenyl)acetamide
• InChI: InChI=1S/C21H25N3O2/c1-15(2)20-21(26)22-12-13-24(20)14-19(25)23-18-10-8-17(9-11-18)16-6-4-3-5-7-16/h3-11,15,20H,12-14H2,1-2H3,(H,22,26)(H,23,25)
• InChI Key: KLXZZZQFFWUXCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1C(=O)NCCN1CC(=O)NC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol

Description

2-(3-oxo-2-propan-2-ylpiperazin-1-yl)-N-(4-phenylphenyl)acetamide, also known as OPAA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. OPAA is a piperazine derivative that has been synthesized through various methods and has shown promising results in scientific research.

Mechanism of Action

2-(3-oxo-2-propan-2-ylpiperazin-1-yl)-N-(4-phenylphenyl)acetamide acts as an inhibitor of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response. It also acts as an antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of neuronal excitability. 2-(3-oxo-2-propan-2-ylpiperazin-1-yl)-N-(4-phenylphenyl)acetamide has also been shown to increase the levels of gamma-aminobutyric acid (GABA), an inhibitory neurotransmitter in the central nervous system.
Biochemical and Physiological Effects:
2-(3-oxo-2-propan-2-ylpiperazin-1-yl)-N-(4-phenylphenyl)acetamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). It also has analgesic effects by reducing the sensitivity of pain receptors. 2-(3-oxo-2-propan-2-ylpiperazin-1-yl)-N-(4-phenylphenyl)acetamide has been shown to improve cognitive function and memory retention in animal studies.

Advantages and Limitations for Lab Experiments

2-(3-oxo-2-propan-2-ylpiperazin-1-yl)-N-(4-phenylphenyl)acetamide has several advantages for lab experiments, including its ability to cross the blood-brain barrier and its low toxicity. However, the limited availability of 2-(3-oxo-2-propan-2-ylpiperazin-1-yl)-N-(4-phenylphenyl)acetamide and its relatively high cost may limit its use in some experiments.

Future Directions

There are several future directions for the study of 2-(3-oxo-2-propan-2-ylpiperazin-1-yl)-N-(4-phenylphenyl)acetamide. One potential area of research is its use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another area of research is the development of more efficient synthesis methods for 2-(3-oxo-2-propan-2-ylpiperazin-1-yl)-N-(4-phenylphenyl)acetamide. Additionally, further studies are needed to determine the long-term effects and safety of 2-(3-oxo-2-propan-2-ylpiperazin-1-yl)-N-(4-phenylphenyl)acetamide in humans.

Synthesis Methods

2-(3-oxo-2-propan-2-ylpiperazin-1-yl)-N-(4-phenylphenyl)acetamide can be synthesized through various methods, including the reaction of 4-phenylphenylacetic acid with 2-(3-oxo-2-propan-2-ylpiperazin-1-yl)acetic acid in the presence of a coupling agent. Other methods include the reaction of 4-phenylphenylacetic acid with 2-(3-oxo-2-propan-2-ylpiperazin-1-yl)acetyl chloride or 2-(3-oxo-2-propan-2-ylpiperazin-1-yl)acetic acid with 4-phenylphenyl isocyanate.

Scientific Research Applications

2-(3-oxo-2-propan-2-ylpiperazin-1-yl)-N-(4-phenylphenyl)acetamide has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. 2-(3-oxo-2-propan-2-ylpiperazin-1-yl)-N-(4-phenylphenyl)acetamide has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.